Cas no 89100-93-6 (1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate)

• Product Name: 1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate
• CAS No: 89100-93-6
• MF: C₂₂H₄₈N₆O₈S
• MW: 556.716924667358
• CID: 2680327
• Update Time: 2023-08-07

1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate Chemical and Physical Properties

Names and Identifiers

• 2-(3-cycloheptyloxy-2-hydroxypropyl)guanidine,sulfuric acid
• 1-Cycloheptyloxy-3-guanidino-2-propanol sulfate (2:1)
• 1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate
• Guanidine, (3-(cycloheptyloxy)-2-hydroxypropyl)-, sufate (2:1) (salt)
• Guanidine, 1-(3-(cycloheptyloxy)-2-hydroxypropyl)-, sulfate (2:1)
• Sulfuric acid--N-[3-(cycloheptyloxy)-2-hydroxypropyl]guanidine (1/2)

• Inchi： 1S/2C11H23N3O2.H2O4S/c2*12-11(13)14-7-9(15)8-16-10-5-3-1-2-4-6-10;1-5(2,3)4/h2*9-10,15H,1-8H2,(H4,12,13,14);(H2,1,2,3,4)
• InChI Key： RJFAFVYJRCYURF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O(CC(C/N=C(\N)/N)O)C1CCCCCC1.O(CC(C/N=C(\N)/N)O)C1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 291
• Topological Polar Surface Area: 271